Cas no 110483-43-7 (Uridine,2'-bromo-2'-deoxy-5-methyl-, 3',5'-diacetate)

• Product Name: Uridine,2'-bromo-2'-deoxy-5-methyl-, 3',5'-diacetate
• CAS No: 110483-43-7
• MF: C₁₄H₁₇BrN₂O₇
• MW: 405.197983503342
• CID: 128829
• PubChem ID: 9801382
• Update Time: 2025-04-18

Uridine,2'-bromo-2'-deoxy-5-methyl-, 3',5'-diacetate Chemical and Physical Properties

Names and Identifiers

• Uridine,2'-bromo-2'-deoxy-5-methyl-, 3',5'-diacetate
• 2'-Bromo-2'-deoxy-3',5'-di-O-acetyl-5-methyluridine
• 2'-bromo-3',5'-diacetyl-5-methyluridine
• 3',5'-diacetyl-2'-bromothymidine
• 3',5'-Di-O-acetyl-2'-broMo-2'-deoxy-5-Methyluridine
• F12847
• SCHEMBL8424714
• ((2R,3R,4R,5R)-3-Acetoxy-4-bromo-5-(5-methyl-2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methylacetate
• [(2R,3R,4R,5R)-3-acetyloxy-4-bromo-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-2-yl]methyl acetate
• 110483-43-7
• DTXSID40911707
• 3',5'-Di-O-acetyl-2'-bromothymidine
• 2'-Bromo-2'-deoxy-5-methyluridine 3',5'-diacetate
• AKOS027327922

• Inchi： 1S/C14H17BrN2O7/c1-6-4-17(14(21)16-12(6)20)13-10(15)11(23-8(3)19)9(24-13)5-22-7(2)18/h4,9-11,13H,5H2,1-3H3,(H,16,20,21)/t9-,10-,11-,13-/m1/s1
• InChI Key： LIZACCKAVBPBPQ-PRULPYPASA-N
• SMILES： Br[C@H]1[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@H](COC(C)=O)[C@H]1OC(C)=O

Computed Properties

• Exact Mass: 404.02200
• Monoisotopic Mass: 404.02191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 116.69000
• LogP: 0.00070